Cas no 1151564-03-2 (2-(2-chloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2-chloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1151564-03-2
• MF: C₁₃H₁₈BClO₃
• MW: 268.544223308563
• MDL: MFCD07782041
• CID: 97743
• PubChem ID: 45036907
• Update Time: 2025-05-20

2-(2-chloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 2-Chloro-3-methoxyphenylboronic Acid Pinacol Ester
• 1,3,2-Dioxaborolane,2-(2-chloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-
• 2-(2-chloro-3-methoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 2-(2-chloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CVPMKYBFBINSHI-UHFFFAOYSA-N
• RP29561
• FCH2816085
• OR360118
• SY026043
• AX8159797
• ST2409274
• AB0034878
• X9105
• 2-Chloro-3-methox
• 2-Chloro-3-methoxyphenylboronicAcidPin
• DS-10222
• J-505568
• EN300-7366522
• CS-0041283
• AKOS015850215
• (2-CHLORO-3-METHOXYPHENYL)BORONIC ACID PINACOL ESTER
• A893933
• SCHEMBL1642097
• 1151564-03-2
• MFCD07782041
• Z2044807485
• 1,3,2-Dioxaborolane, 2-(2-chloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-
• FT-0766657
• DTXSID80661734
• DB-001601

• MDL： MFCD07782041
• Inchi： 1S/C13H18BClO3/c1-12(2)13(3,4)18-14(17-12)9-7-6-8-10(16-5)11(9)15/h6-8H,1-5H3
• InChI Key： CVPMKYBFBINSHI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1B1OC(C)(C)C(C)(C)O1)OC

Computed Properties

• Exact Mass: 268.10400
• Monoisotopic Mass: 268.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 356.8±32.0 °C at 760 mmHg
• Flash Point: 169.6±25.1 °C
• PSA: 27.69000
• LogP: 2.64780
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(2-chloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-(2-chloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(2-chloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1151564-03-2)

2-(2-chloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1151564-03-2) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of boronic esters and is characterized by its unique structural features and chemical reactivity. In this article, we will delve into the properties, applications, and recent research developments surrounding this compound.

The chemical structure of 2-(2-chloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is composed of a boron atom bonded to a substituted phenyl group and two trimethyl groups. The presence of the chloro and methoxy substituents on the phenyl ring imparts specific electronic and steric properties that make this compound particularly useful in various synthetic transformations. The dioxaborolane ring provides stability and reactivity that are crucial for its applications in cross-coupling reactions and other synthetic methodologies.

In the realm of medicinal chemistry, 2-(2-chloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been extensively studied for its potential as a building block in the synthesis of bioactive molecules. Recent research has highlighted its utility in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of a series of antitumor agents. The chloro and methoxy substituents were found to enhance the biological activity and selectivity of the resulting compounds.

Beyond medicinal applications, 2-(2-chloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has also found applications in materials science. Its unique properties make it suitable for use in the synthesis of functional polymers and organic electronics. A recent study published in Advanced Materials demonstrated the use of this compound as a precursor for the preparation of conjugated polymers with tunable electronic properties. The resulting materials exhibited excellent performance in organic photovoltaic devices.

The synthetic accessibility of 2-(2-chloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is another factor contributing to its widespread use. Various synthetic routes have been developed to prepare this compound efficiently and cost-effectively. One common method involves the reaction of 2-chloro-3-methoxybenzeneboronic acid with pinacol dibromide followed by deprotection to yield the desired product. This synthetic route is well-documented and can be adapted to produce large quantities of the compound for industrial applications.

The stability and reactivity of 2-(2-chloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane have been extensively characterized through various analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have provided valuable insights into the molecular structure and behavior of the compound under different conditions. For example, NMR studies have revealed that the dioxaborolane ring undergoes dynamic conformational changes that affect its reactivity in cross-coupling reactions.

In addition to its synthetic utility and material properties, 2-(2-chloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has also been investigated for its environmental impact. Recent studies have focused on assessing the biodegradability and ecotoxicity of this compound to ensure its safe use in various applications. Preliminary results suggest that it exhibits low toxicity and good biodegradability under controlled conditions.

The future prospects for 2-(2-chloro-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane are promising. Ongoing research is exploring new applications in areas such as catalysis and nanotechnology. For instance, recent work has demonstrated its potential as a ligand in homogeneous catalysis systems for selective oxidation reactions. The ability to fine-tune its properties through functionalization opens up exciting possibilities for developing advanced materials with tailored functionalities.

In conclusion, 2-(2-chloro-3-methoxyphenyl)-4,4 , 5 , 5 -tetramethyl - 1 , 3 , 2 -dioxaborolane strong > (CAS No . 1151564 - 03 - 2 ) is a multifaceted compound with a wide range of applications in medicinal chemistry , materials science , and beyond . Its unique structural features , synthetic accessibility , and favorable environmental profile make it an attractive candidate for further research and development . As new methodologies continue to emerge , we can expect to see even more innovative uses for this versatile compound . p >